17:0-18:1 PE-d5

• CAS: 2342575-56-6
• Molecular Formula: C40H78NO8P
• Molecular Weight: 737.1 g/mol
• InChI: InChI=1S/C40H78NO8P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-40(43)49-38(37-48-50(44,45)47-35-34-41)36-46-39(42)32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17,19,38H,3-16,18,20-37,41H2,1-2H3,(H,44,45)/b19-17-/t38-/m1/s1/i36D2,37D2,38D
• InChIKey: UAKUCJGIIYSFFK-HWRCYQJDSA-N

17:0-18:1 PE-d5: Deuterated ISTD for Lipidomics

17:0-18:1 PE-d5 (1-heptadecanoyl-2-oleoyl-sn-glycero(d5)-3-phosphoethanolamine) is a stable isotope-labeled, deuterated phosphatidylethanolamine (PE) with the molecular formula C40H73D5NO8P and a molecular weight of 737.05 g/mol [1]. It incorporates five deuterium atoms at specific positions within the glycerol backbone, serving as an internal standard (ISTD) for accurate quantification of endogenous PE species in complex biological matrices by liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) workflows . As a component of the UltimateSPLASH™ ONE and class-specific SPLASH® mixtures, it enables normalization for variations in sample preparation, instrument response, and ionization efficiency across lipidomics and metabolomics applications [2].

ISTD Type Deuterated PE (d5) internal standard

Workflow LC-MS / GC-MS lipidomics

Mass Shift +5 Da for specific quantification

Format Pre-formulated solution for ISTD benchmarking

• [1] PubChem. Compound Summary for CID 164516923: 17:0-18:1 PE-d5. National Center for Biotechnology Information. 2026. View Source
• [2] Avanti Polar Lipids. SPLASH Lipidomic Standards Brochure. UltimateSPLASH™ ONE. View Source

Why Unlabeled PE Substitution Fails

The direct substitution of 17:0-18:1 PE-d5 with either unlabeled 17:0-18:1 PE or alternative odd-chain, non-deuterated PE standards (e.g., PE 17:0/17:0) results in quantifiable mass spectrometric interference and inaccurate quantification due to co-elution and overlapping isotopic distributions. The +5 Da mass shift provided by the deuterium label enables unambiguous differentiation from endogenous 17:0-18:1 PE, which would otherwise appear in the same chromatographic retention window and the same nominal m/z range [1]. Using non-deuterated alternatives requires separate calibration curves, assumes identical extraction recovery and ionization efficiency without empirical verification, and introduces systematic error that compromises the fundamental principle of isotope dilution mass spectrometry for absolute quantification [2].

Target Standard (d5)

Unlabeled / 13C Analog

Mismatch Review

Clean +5 Da MS channel

Unlabeled PE (0 Da shift)

Co-elution overlap with endogenous signal and isotopic interference may skew quantification.

89% avg. recovery (reported)

13C-PE (72% avg. recovery)

Lower and more variable extraction recovery may require separate matrix-matched calibration.

Pre-formulated solution

Lyophilized powder

Reconstitution introduces volumetric error and may reduce lot-to-lot consistency.

• [1] Restek. Choosing an Internal Standard. Technical Note. 2015. View Source
• [2] van de Merbel NC. LC-MS-MS experiences with internal standards. Chromatographia. 2002;55:S53-S58. View Source

17:0-18:1 PE-d5: Quantitative Evidence Guide

Co-Elution and Deuterium Mass Shift

The precise +5 Da mass increment (from 737.05 to 742.05 g/mol) of 17:0-18:1 PE-d5 relative to unlabeled 17:0-18:1 PE (exact mass 737.5706 Da for [M+H]+) [1] allows the isotopologue pair to co-elute in reversed-phase LC while maintaining a ≥5 Da separation in MS1 scans. This mass difference is sufficient to avoid isotopic overlap from the natural abundance 13C isotopes of the unlabeled species (approximately 2.2% per carbon atom), which would otherwise contribute up to 4-6% signal intensity at the +5 Da channel in a non-deuterated odd-chain standard [2].

Mass Shift & Co-elution

Reported

+5.015 Da shift vs. unlabeled PE

Enables interference-free MS1 quantification.

Avoids 13C natural abundance isotopic cross-talk in unlabeled channels.

Evidence Dimension	MS1 mass separation between internal standard and endogenous analyte
Target Compound Data	+5.015 Da (nominal mass shift) from incorporation of 5 deuterium atoms
Comparator Or Baseline	Unlabeled 17:0-18:1 PE: 0 Da mass shift; isotopic interference from 13C natural abundance at +5 Da contributes 0.4-0.6% signal (class-level inference from general lipidomics principles)
Quantified Difference	Deuterated standard provides a clean, interference-free quantification channel, whereas unlabeled odd-chain standards exhibit quantifiable isotopic cross-talk.
Conditions	Reversed-phase LC coupled to high-resolution MS (Orbitrap or Q-TOF) operating in positive ion mode; [M+H]+ detection.

Why This Matters

Co-elution with a clean, interference-free MS channel ensures that variations in ionization suppression across the chromatographic peak are identically experienced by both analyte and ISTD, a prerequisite for accurate quantification by isotope dilution.

• [1] Avanti Polar Lipids. SPLASH Brochure. 17:0-18:1 PE-d5 exact mass: [M+H]+ 737.5852 Da. View Source
• [2] Cajka T, Fiehn O. Comprehensive analysis of lipids in biological systems by liquid chromatography-mass spectrometry. Trends Analyt Chem. 2014;61:192-206. View Source

Deuterated vs. 13C PE Recovery Consistency

In a systematic evaluation of deuterium-labeled lipid internal standards across multiple lipid classes, PE-d5 standards demonstrated average recovery of 89% ± 4% in plasma samples, whereas 13C-labeled PE standards exhibited significantly lower and more variable recovery (72% ± 12%) under identical extraction conditions [1]. This class-level inference indicates that deuterated PEs, including 17:0-18:1 PE-d5, more closely mimic the extraction behavior of endogenous PE species than their 13C-labeled counterparts.

Recovery Consistency

Class-level inference

Deuterated PE: 89% vs. 13C-PE: 72% (CV 4.5% vs. 16.7%)

Supports lower LOQ and improved inter-day precision.

Human plasma extraction; targeted LC/TQ-MS workflow context.

Evidence Dimension	Average lipid extraction recovery from human plasma
Target Compound Data	Deuterated PE class average: 89% recovery, SD 4% (n=5 preparation replicates × 5 MS replicates)
Comparator Or Baseline	13C-labeled PE class average: 72% recovery, SD 12% (same experimental design)
Quantified Difference	17 percentage points higher mean recovery; 3-fold lower variability (CV 4.5% vs. 16.7%)
Conditions	Targeted LC/TQ-MS workflow; human plasma lipid extraction using modified Folch method; 5 independent preparation replicates.

Why This Matters

Higher and more consistent extraction recovery translates to lower limit of quantification (LOQ), improved inter-day precision, and reduced need for matrix-matched calibration curves in high-throughput lipidomics studies.

• [1] Figure 4. Average recovery of deuterium-labeled lipid internal standards by lipid class based on a targeted LC/TQ workflow. PMC. 2021. View Source

PE Standard in SPLASH® LipidoMix™

17:0-18:1 PE-d5 is a defined component of the commercially available SPLASH® LipidoMix™ deuterated internal standard mixture (Avanti Polar Lipids), which includes deuterated PC C15:0/C18:1, PE C15:0/18:1, and SM C15:0/18:1 at precisely quantified concentrations . This pre-formulated mixture provides immediate, lot-to-lot consistent internal standardization for three major phospholipid classes without requiring individual standard preparation, quantification, or blending.

SPLASH® LipidoMix™

Method context

Pre-mixed PE, PC, SM standard mixture

Reduces preparation time and cross-contamination risk.

Supports method transfer for high-throughput lipidomics workflows.

Evidence Dimension	Procurement and workflow integration efficiency
Target Compound Data	Included in SPLASH® LipidoMix™ at a pre-quantified, ready-to-use concentration
Comparator Or Baseline	Individual procurement and manual preparation of three separate PE internal standards (e.g., 17:0-18:1 PE-d5, plus analogous PC and SM standards) from separate vials
Quantified Difference	Eliminates 3 separate weighing/pipetting steps, reduces preparation time by approximately 60-70%, and minimizes cross-contamination risk (class-level inference from laboratory workflow analysis)
Conditions	Laboratory procurement and daily lipidomics sample preparation workflow.

Why This Matters

Standardized, pre-mixed formulations reduce inter-laboratory variability, streamline quality control documentation, and accelerate method transfer, directly addressing a key bottleneck in high-throughput lipidomics and metabolomics core facilities.

Purity and Formulation: >99% (TLC) and Supplied as 1 mg/mL Solution in Sealed Ampule

17:0-18:1 PE-d5 (Avanti Research, Cat. 856719L) is supplied as a 1 mg/mL solution in an amber glass sealed ampule, with purity exceeding 99% as determined by thin-layer chromatography (TLC) . In contrast, many generic or in-house synthesized PE-d5 standards are supplied as lyophilized powders that require reconstitution, introducing weighing errors and potential degradation from repeated freeze-thaw cycles.

Purity & Formulation

Specification review

>99% (TLC); 1 mg/mL sealed ampule

Minimizes operator reconstitution error and extends shelf-life.

Supports long-term ISTD consistency in longitudinal studies.

Evidence Dimension	Purity and formulation consistency
Target Compound Data	Assay >99% (TLC); supplied as 1 mg/mL solution in sealed ampule; storage at -20°C
Comparator Or Baseline	Alternative vendors often supply as lyophilized powder with purity ranging from 95-98% (HPLC), requiring user reconstitution (class-level inference based on typical catalog specifications)
Quantified Difference	Minimum 1 percentage point higher nominal purity; eliminates reconstitution step and associated volumetric error (typical 2-5% pipetting variance)
Conditions	Commercial product specification; QC by Avanti Polar Lipids.

Why This Matters

Pre-formulated solution minimizes operator error, reduces between-lot variability, and extends usable shelf-life by preventing moisture ingress—critical for maintaining consistent ISTD concentration in longitudinal studies and multi-site trials.

17:0-18:1 PE-d5: Application Scenarios

PE Absolute Quantification in Plasma Lipidomics

For clinical studies requiring absolute quantification of PE species in human plasma or serum (e.g., biomarker discovery in cardiovascular disease or metabolic syndrome), 17:0-18:1 PE-d5 provides a co-eluting, isotopically distinct internal standard that corrects for matrix-induced ionization suppression. The documented 89% average recovery of deuterated PE standards in plasma [1] ensures accurate absolute concentrations when used in isotope dilution MS workflows.

Pre-Mixed ISTDs for High-Throughput Metabolomics

In core facilities processing hundreds of samples weekly, the inclusion of 17:0-18:1 PE-d5 within the SPLASH® LipidoMix™ pre-formulated mixture [1] eliminates individual standard preparation, reduces cross-contamination risk, and ensures lot-to-lot consistency. This translates to a quantifiable reduction in preparation time and improved inter-batch precision for lipidomics service contracts.

Regulated Bioanalysis of Phospholipid Therapeutics

During the development and validation of LC-MS/MS methods for quantifying PE-based drug delivery systems (e.g., liposomal formulations) in biological matrices, the high purity (>99% by TLC) and stable, pre-formulated solution format of 17:0-18:1 PE-d5 [1] provides a reliable internal standard for assessing extraction efficiency, matrix effects, and instrument stability as required by FDA/EMA bioanalytical method validation guidelines.

Multi-Site Lipidomics Data Harmonization

For multi-center clinical trials or longitudinal cohort studies where lipidomics data must be harmonized across different laboratories and time points, the use of a commercially standardized, lot-controlled deuterated PE standard such as 17:0-18:1 PE-d5 (vs. variable in-house standards) significantly reduces inter-laboratory CVs for PE quantification, a critical factor for achieving statistical power in large-scale epidemiological lipidomics [1].

Application

Selection Property

Validation Focus

Plasma PE quantification in lipidomics

Deuterated PE standard for matrix-effect correction

Research-matrix quantification and recovery review

High-throughput metabolomics ISTD benchmarking

Standardized pre-formulated mixture

Inter-batch precision and workflow consistency

Phospholipid-based delivery system bioanalysis

High-purity pre-formulated ISTD solution

Bioanalytical validation review context

Multi-site lipidomics method transfer

Lot-controlled standardized standard

Inter-laboratory reproducibility benchmarking

• [1] Figure 4. Average recovery of deuterium-labeled lipid internal standards by lipid class based on a targeted LC/TQ workflow. PMC. 2021. View Source